5-(2-Dimethylaminoethoxy)-2-nitrobenzaidehyde

• Molecular Formula: C11H14N2O4
• Molecular Weight: 238.24 g/mol
• IUPAC Name: 5-[2-(dimethylamino)ethoxy]-2-nitrobenzaldehyde
• InChI: InChI=1S/C11H14N2O4/c1-12(2)5-6-17-10-3-4-11(13(15)16)9(7-10)8-14/h3-4,7-8H,5-6H2,1-2H3
• InChI Key: USLPRYCBDKMZGO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCOC1=CC(=C(C=C1)[N+](=O)[O-])C=O

Description

5-(2-Dimethylaminoethoxy)-2-nitrobenzaidehyde is a useful research compound. Its molecular formula is C11H14N2O4 and its molecular weight is 238.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10 mmol of 5-hydroxy-2-nitrobenzaldehyde dissolved in dimethylformamide are added dropwise to 20 mmol of potassium carbonate suspended in a mixture of dimethyl-formamide and isopropyl ether, and then the reaction mixture is heated at reflux for 2 hours. After the mixture has returned to ambient temperature, 10 mmol of 2-chloro-N,N-dimethylethanamine hydrochloride are added dropwise, and then the reaction mixture is heated at reflux again for one night. After returning to ambient temperature, the mixture is filtered and the solvents of the filtrate are evaporated off to yield the expected product in the form of an oil.